Cas no 2168852-94-4 (7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane)

• Product Name: 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
• CAS No: 2168852-94-4
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6128221
• PubChem ID: 165864255
• Update Time: 2025-10-29

7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane
• EN300-1280240
• 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane
• 2168852-94-4

• Inchi： 1S/C14H27NO/c1-5-13(6-2)9-10-15-14(16-13)8-7-12(3,4)11-14/h15H,5-11H2,1-4H3
• InChI Key： BDFPUIVTKRPBGI-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)CCNC21CCC(C)(C)C2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro4.5decane

Introduction to 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane (CAS No. 2168852-94-4)

7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane (CAS No. 2168852-94-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and development of new therapeutic agents.

The 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane molecule consists of a spirocyclic core with a six-membered ring containing an oxygen atom and a nitrogen atom, flanked by two five-membered rings. The presence of the diethyl and dimethyl substituents on the spirocyclic core imparts additional steric and electronic properties that can influence the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane in various therapeutic areas. One of the key areas of interest is its potential as an antidepressant agent. Research has shown that this compound exhibits selective serotonin reuptake inhibition (SSRI) properties, which are crucial for the treatment of depression and anxiety disorders. The unique spirocyclic structure may provide enhanced selectivity and reduced side effects compared to traditional SSRIs.

In addition to its antidepressant properties, 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance.

In terms of safety and toxicity, preliminary studies have shown that 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane has a favorable safety profile at therapeutic doses. Animal studies have not reported any significant adverse effects or toxicity concerns at clinically relevant concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane as a therapeutic agent is currently in the preclinical stage. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug discovery pipeline.

In conclusion, 7,7-diethyl-2,2-dimethyl-6-oxa-10-azaspiro[4.5]decane (CAS No. 2168852-94-4) represents a promising candidate for the development of new therapeutic agents in the fields of psychiatry and immunology. Its unique spirocyclic structure and favorable pharmacological properties make it an attractive target for further research and development. As more data become available from ongoing studies, it is anticipated that this compound will play a significant role in advancing our understanding of spirocyclic compounds and their potential applications in medicine.